Cas no 2229069-17-2 (1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol
• CAS No: 2229069-17-2
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6568827
• PubChem ID: 165651272
• Update Time: 2025-06-09

1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol
• 1-[1-(1H-1,3-benzodiazol-5-yl)cyclopropyl]ethan-1-ol
• 2229069-17-2
• EN300-1784955

• Inchi： 1S/C12H14N2O/c1-8(15)12(4-5-12)9-2-3-10-11(6-9)14-7-13-10/h2-3,6-8,15H,4-5H2,1H3,(H,13,14)
• InChI Key： MULPQJSVMOUVCR-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CC=C3C(=C2)NC=N3)CC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol

Chemical Profile of 1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol (CAS No. 2229069-17-2)

1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229069-17-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropyl group linked to an ethanol moiety and a benzodiazole derivative, has garnered attention due to its structural complexity and potential biological activity. The benzodiazole moiety is well-documented for its role in modulating central nervous system function, while the cyclopropyl group introduces unique steric and electronic properties that may influence binding affinity and metabolic stability. This combination makes 1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol a promising candidate for further investigation in drug discovery pipelines.

The structural framework of 1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol incorporates key pharmacophoric elements that are often explored in the development of bioactive molecules. The benzodiazole ring system, characterized by its 1,3-diazole core, is renowned for its ability to interact with specific binding sites in biological targets. In particular, the 5-position of the benzodiazole ring provides a versatile attachment point for substituents that can modulate pharmacological activity. The cyclopropyl group, a three-membered carbon ring, is frequently employed in medicinal chemistry due to its ability to enhance lipophilicity and improve pharmacokinetic profiles. The presence of an ethanol side chain further diversifies the molecular interactions, potentially enabling selective binding to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-1-(1H-1,3-benzodiazol-5-yl)cyclopropylethan-1-ol with high precision. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. For instance, the benzodiazole moiety could interact with GABA-A receptors, which are central to anxiety modulation and sleep regulation. Meanwhile, the cyclopropyl group may enhance binding affinity by optimizing the spatial orientation of key functional groups within the active site. Such insights are derived from comparative molecular field analysis (CoMFA) and quantum mechanical calculations, which have become indispensable tools in modern drug design.

In vitro studies have begun to elucidate the pharmacological potential of CAS No. 2229069-17-2. Initial experiments indicate that this compound demonstrates moderate affinity for several targets relevant to central nervous system disorders. The benzodiazole component exhibits properties consistent with anxiolytic and sedative effects, while the cyclopropyl substituent contributes to improved solubility and membrane permeability. These characteristics make 1-(H)-3-Benzodiazole derivatives valuable scaffolds for developing novel therapeutics. Furthermore, the ethanol side chain may participate in hydrogen bonding interactions with polar residues in protein targets, further enhancing binding specificity.

The synthesis of CAS No. 2229069–17–2 represents a significant achievement in organic chemistry methodology. The construction of the cyclopropyl framework requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic strategies employ transition-metal-catalyzed cross-coupling reactions, which provide efficient pathways for forming carbon-carbon bonds essential to the molecular structure. Additionally, protecting group strategies are employed to safeguard reactive functional groups during multi-step synthesis. These advances have enabled chemists to access complex molecules like CAS No 2229069–17–2 with greater ease than ever before.

From a medicinal chemistry perspective, CAS No 2229069–17–2 exemplifies how structural diversity can be leveraged to optimize pharmacological properties. The integration of a benzodiazole moiety with a cyclopropyl group offers a unique combination of steric hindrance and electronic effects that may confer advantages over existing treatments for neurological disorders. As computational methods continue to refine our understanding of molecular interactions, compounds like CAS No 2229069–17–2 are positioned at the forefront of drug discovery efforts aimed at addressing unmet medical needs.

The future exploration of CAS No 2229069–17–2 will likely involve interdisciplinary collaborations between synthetic chemists and biologists specializing in neuropharmacology. Preclinical studies will be essential to validate initial findings and assess potential therapeutic applications. By integrating experimental data with computational predictions, researchers can accelerate the development process toward clinical trials where necessary safety evaluations will be conducted before broader therapeutic use is considered.